TOFA
TOFA
5-(tetradecyloxy)-2-furoic acid is a member of the class of furans that is 2-furoic acid in which the hydrogen at position 5 is replaced by a tetradecyloxy group. It has a role as an EC 6.4.1.2 (acetyl-CoA carboxylase) inhibitor, a PPARalpha agonist, an antineoplastic agent and an apoptosis inducer. It is a furoic acid and an aromatic ether. It is functionally related to a 2-furoic acid.
Brand Name:
Vulcanchem
CAS No.:
54857-86-2
VCID:
VC20789033
InChI:
InChI=1S/C19H32O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-16-22-18-15-14-17(23-18)19(20)21/h14-15H,2-13,16H2,1H3,(H,20,21)
SMILES:
CCCCCCCCCCCCCCOC1=CC=C(O1)C(=O)O
Molecular Formula:
C19H32O4
Molecular Weight:
324.5 g/mol
TOFA
CAS No.: 54857-86-2
Cat. No.: VC20789033
Molecular Formula: C19H32O4
Molecular Weight: 324.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 5-(tetradecyloxy)-2-furoic acid is a member of the class of furans that is 2-furoic acid in which the hydrogen at position 5 is replaced by a tetradecyloxy group. It has a role as an EC 6.4.1.2 (acetyl-CoA carboxylase) inhibitor, a PPARalpha agonist, an antineoplastic agent and an apoptosis inducer. It is a furoic acid and an aromatic ether. It is functionally related to a 2-furoic acid. |
|---|---|
| CAS No. | 54857-86-2 |
| Molecular Formula | C19H32O4 |
| Molecular Weight | 324.5 g/mol |
| IUPAC Name | 5-tetradecoxyfuran-2-carboxylic acid |
| Standard InChI | InChI=1S/C19H32O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-16-22-18-15-14-17(23-18)19(20)21/h14-15H,2-13,16H2,1H3,(H,20,21) |
| Standard InChI Key | CZRCFAOMWRAFIC-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCOC1=CC=C(O1)C(=O)O |
| Canonical SMILES | CCCCCCCCCCCCCCOC1=CC=C(O1)C(=O)O |
| Appearance | Assay:≥98%A crystalline solid |
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